Cas no 1017781-23-5 (5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid)

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid is a pyrazole-based carboxylic acid derivative featuring a methylsulfanyl phenyl group and a trifluoromethyl phenyl substituent. This compound is of interest in medicinal and agrochemical research due to its structural motifs, which are often associated with bioactivity. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the methylsulfanyl moiety may contribute to binding interactions. The carboxylic acid functional group allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Its well-defined structure and purity make it suitable for applications in drug discovery and material science.
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid structure
1017781-23-5 structure
Product name:5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid
CAS No:1017781-23-5
MF:C18H13N2O2F3S
MW:378.36822
MDL:MFCD04115084
CID:1130287
PubChem ID:53408075

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
    • 5-(4-(Methylthio)phenyl)-1-(4-(trifluoroMethyl)phenyl)-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-[4-(methylthio)phenyl]-1-[4-(trifluoromethyl)phenyl]-
    • 5-(4-METHYLSULFANYL-PHENYL)-1-(4-TRIFLUOROMETHYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • C18H13F3N2O2S
    • 5-[4-(Methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
    • SB30156
    • 5-(4-(Methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylicacid
    • 1-(4-(Trifluoromethyl)phenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylic acid
    • 1017781-23-5
    • DTXSID80696167
    • MFCD04115084
    • DB-263329
    • CS-0340144
    • AKOS024260909
    • 5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid
    • MDL： MFCD04115084
    • Inchi： InChI=1S/C18H13F3N2O2S/c1-26-14-8-2-11(3-9-14)16-10-15(17(24)25)22-23(16)13-6-4-12(5-7-13)18(19,20)21/h2-10H,1H3,(H,24,25)
    • InChI Key： HNIGAKORFNKDPO-UHFFFAOYSA-N
    • SMILES： CSC1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)C(F)(F)F)C(=O)O

Computed Properties

  • Exact Mass: 378.06498332g/mol
  • Monoisotopic Mass: 378.06498332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.4Ų
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 534.7±50.0 °C at 760 mmHg
  • Flash Point: 277.2±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid Security Information

5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D970226-1g
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 95%
1g
 $1115 2024-07-28
Alichem
A049003706-5g
5-(4-(Methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 95%
5g
 $838.00 2023-09-04
TRC
M354073-100mg
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid
 1017781-23-5
100mg
 $ 95.00 2022-06-02
Chemenu
CM129811-5g
5-(4-(methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 95%
5g
 $784 2021-08-05
abcr
AB509913-1 g
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid; .
 1017781-23-5
1g
 €617.80 2023-04-18
Chemenu
CM129811-1g
5-(4-(methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 95%
1g
 $286 2021-08-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0039-50mg
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 97%
50mg
 1322.95CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0039-500mg
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 97%
500mg
 4655.75CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0039-100mg
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 97%
100mg
 1797.85CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0039-500mg
5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic acid
 1017781-23-5 97%
500mg
 ¥4800.42 2025-01-21

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Amadis Chemical Company Limited
(CAS:1017781-23-5)5-(4-Methylsulfanyl-phenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylic Acid
A1016045
Purity:99%
Quantity:1g
Price ($):333.0